Cas no 1806861-19-7 (2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid)

2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group at the 2-position and a methoxy substituent at the 5-position—enhance its reactivity and metabolic stability, making it a valuable intermediate for bioactive molecule development. The carboxylic acid functionality at the 6-position allows for further derivatization, facilitating its incorporation into more complex structures. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, which support its use in diverse synthetic applications. Its precise functional group arrangement offers selectivity advantages in targeted chemical transformations.

2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid structure

1806861-19-7 structure

Product Name:2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid

CAS No:1806861-19-7

MF:C₉H₉F₂NO₃

MW:217.169469594955

CID:4896535

Update Time:2025-06-12

2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid
- Inchi： 1S/C9H9F2NO3/c1-4-3-5(15-2)7(9(13)14)12-6(4)8(10)11/h3,8H,1-2H3,(H,13,14)
- InChI Key： FEIUREQZHCBQLB-UHFFFAOYSA-N
- SMILES： FC(C1C(C)=CC(=C(C(=O)O)N=1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
XLogP3: 1.7
Topological Polar Surface Area: 59.4

2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029019075-250mg	2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid	1806861-19-7	95%	250mg	$1,058.40	2022-03-31
Alichem	A029019075-500mg	2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid	1806861-19-7	95%	500mg	$1,802.95	2022-03-31
Alichem	A029019075-1g	2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid	1806861-19-7	95%	1g	$3,184.50	2022-03-31

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Additional information on 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid

Comprehensive Overview of 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid (CAS No. 1806861-19-7)

2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid (CAS No. 1806861-19-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and methoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other pyridine-based compounds known for their therapeutic efficacy.

The 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid is often discussed in the context of heterocyclic chemistry and fluorinated compounds, two areas that are currently trending in scientific literature. Fluorinated compounds, in particular, are a hot topic due to their enhanced metabolic stability and bioavailability, which are critical factors in the development of new pharmaceuticals. The incorporation of a difluoromethyl group in this compound aligns with the growing demand for fluorinated building blocks in medicinal chemistry.

From an industrial perspective, CAS No. 1806861-19-7 is frequently explored for its role in crop protection and pesticide formulation. The agrochemical sector is increasingly focusing on sustainable and efficient solutions, and this compound's structural features make it a candidate for developing next-generation pesticides. Its methoxy and methyl substituents contribute to its stability and reactivity, which are essential for field applications.

In addition to its industrial uses, 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid is also a subject of academic interest. Researchers are investigating its potential as a ligand or catalyst in organic synthesis. The compound's ability to participate in various chemical reactions, such as cross-coupling and nucleophilic substitution, makes it a versatile tool for synthetic chemists. This versatility is particularly relevant in the context of green chemistry, where efficiency and atom economy are prioritized.

The synthesis and characterization of CAS No. 1806861-19-7 often involve advanced analytical techniques, including NMR spectroscopy and mass spectrometry. These methods are crucial for confirming the compound's purity and structural integrity, which are vital for its application in high-stakes industries like pharmaceuticals. The compound's carboxylic acid moiety further enhances its utility, as it can be easily derivatized to form esters, amides, or other functional groups.

Given the rising interest in personalized medicine and targeted therapies, 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid is also being studied for its potential role in bioconjugation and prodrug design. Its ability to act as a linker or modifier in drug molecules could pave the way for innovative therapeutic strategies. This aligns with the broader trend of leveraging small molecules for precision medicine applications.

In summary, 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-6-carboxylic acid (CAS No. 1806861-19-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with the growing demand for fluorinated and heterocyclic compounds, position it as a key player in modern chemistry and biotechnology. As research continues to uncover new applications, this compound is likely to remain a focal point in both academic and industrial settings.